1'-(2-methyl-3-furoyl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-(2-methylfuran-3-carbonyl)piperidin-4-yl]piperidin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C21H31N3O4/c1-16-19(6-12-28-16)21(26)22-8-4-18(5-9-22)24-7-2-3-17(15-24)20(25)23-10-13-27-14-11-23/h6,12,17-18H,2-5,7-11,13-15H2,1H3
• InChI Key: SIJRBWHVCLEXBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)N2CCC(CC2)N3CCCC(C3)C(=O)N4CCOCC4
• Molecular Formula: C21H31N3O4
• Molecular Weight: 389.5 g/mol

Description

1'-(2-methyl-3-furoyl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a small molecule that belongs to the class of piperidine derivatives. The chemical structure of 1'-(2-methyl-3-furoyl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is shown below:

Mechanism of Action

The mechanism of action of 1'-(2-methyl-3-furoyl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or receptors in the body. For example, it has been reported to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
1'-(2-methyl-3-furoyl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to have anti-inflammatory and antitumor activities, as well as antiviral and neuroprotective effects. In addition, this compound has been shown to modulate the immune system and to have potential applications in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1'-(2-methyl-3-furoyl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine in lab experiments include its relatively low cost and ease of synthesis. In addition, this compound has been shown to exhibit a wide range of biological activities, which makes it a promising candidate for drug discovery and development. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1'-(2-methyl-3-furoyl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine. One potential direction is to investigate its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action and to identify its molecular targets in the body. In addition, further studies are needed to evaluate its safety and toxicity in vivo, as well as its potential for use in clinical trials.

Synthesis Methods

The synthesis of 1'-(2-methyl-3-furoyl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has been reported in the literature. The most commonly used method involves the reaction of 1,4-bis(4-piperidyl)piperazine with 2-methyl-3-furoyl chloride and morpholine-4-carbonyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then converted into the final product through a series of steps.

Scientific Research Applications

1'-(2-methyl-3-furoyl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has been extensively studied for its potential applications in drug discovery and development. This compound has been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral activities. It has also been reported to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.